Cas no 921773-71-9 (N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxyacetamide)

• Product Name: N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxyacetamide
• CAS No: 921773-71-9
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5980991
• PubChem ID: 41683144
• Update Time: 2025-06-08

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxyacetamide
• N-(1-ethyl-2-oxo-3H-indol-5-yl)-2-methoxyacetamide
• AKOS024632134
• 921773-71-9
• F2257-0073
• N-(1-ethyl-2-oxoindolin-5-yl)-2-methoxyacetamide

• Inchi： 1S/C13H16N2O3/c1-3-15-11-5-4-10(14-12(16)8-18-2)6-9(11)7-13(15)17/h4-6H,3,7-8H2,1-2H3,(H,14,16)
• InChI Key： JYLMCBKNCJPTMR-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CC(=O)N2CC)(=O)COC

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxyacetamide

Comprehensive Overview of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxyacetamide (CAS No. 921773-71-9)

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxyacetamide, with the CAS number 921773-71-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the ethyl-substituted indole core and the methoxyacetamide side chain, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, the demand for indole-based compounds has surged due to their relevance in targeting various biological pathways. Researchers are particularly interested in N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxyacetamide for its potential role in modulating enzyme activity or receptor interactions. The compound's CAS 921773-71-9 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry. Its molecular structure offers a promising scaffold for further derivatization, making it a valuable tool for high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxyacetamide involves multi-step organic reactions, often starting from commercially available 5-aminoindole derivatives. Key steps include N-alkylation and amide coupling, which require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for research applications. The compound's solubility and stability profiles are also critical factors for its use in biological assays.

One of the trending topics in the scientific community is the exploration of small-molecule modulators for neurodegenerative diseases and inflammatory disorders. Given the structural resemblance of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxyacetamide to known bioactive molecules, it has been investigated for its potential to interact with kinases or G-protein-coupled receptors (GPCRs). These targets are of high interest due to their implications in cancer therapy and immune regulation, aligning with current drug development trends.

From an industrial perspective, the scalability of CAS 921773-71-9 production is a key consideration. Manufacturers are optimizing synthetic routes to meet the demands of pharmaceutical R&D and contract research organizations (CROs). The compound's patent status and regulatory compliance are also frequently discussed topics, as they influence its commercial viability. Additionally, the rise of AI-driven drug discovery has increased the need for well-characterized compounds like this one, which can serve as inputs for machine learning models predicting molecular properties.

In conclusion, N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methoxyacetamide (921773-71-9) represents a versatile and promising compound in modern chemical research. Its applications span from medicinal chemistry to material science, driven by its unique structural attributes and compatibility with cutting-edge technologies. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the search for innovative solutions to complex biological challenges.